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Compound of Interest

Compound Name: Isojasmone

Cat. No.: B1237747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the repellent effects of Isojasmone, primarily in

the form of cis-jasmone, on various aphid species. The information presented is supported by

experimental data from peer-reviewed studies, offering insights into its potential as a

component in integrated pest management strategies. This document details the experimental

methodologies, presents quantitative data for comparison, and visualizes key biological and

experimental processes.

Isojasmone: A Plant-Derived Repellent
Isojasmone, and more specifically its isomer cis-jasmone, is a plant volatile that plays a

significant role in plant defense. Its release can be induced by herbivory, and it has been shown

to act as a semiochemical that repels aphids.[1] Furthermore, cis-jasmone can prime plants,

inducing the production and release of a blend of other volatile organic compounds (VOCs) that

enhance their defense against these pests.[2][3] This dual action of direct repellency and

induced plant defense makes Isojasmone a compelling subject for research and development

in crop protection.

Comparative Repellency Across Aphid Species
The repellent effect of cis-jasmone has been documented across a range of economically

important aphid species. Laboratory and field studies have consistently demonstrated its ability

to deter aphid settling and feeding.
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Olfactometer Bioassay Data
Olfactometer bioassays are a standard method to test the behavioral response of insects to

volatile compounds. In these experiments, aphids are introduced into an arena with different air

streams, some carrying the test compound and others a control. The time spent in and the

number of entries into the different arms of the olfactometer are recorded to determine

attraction or repellency.
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Aphid Species Experimental Setup Key Findings Reference

Nasonovia ribis-nigri

(Lettuce aphid)
Four-arm olfactometer

Significantly repellent.

Mean number of

observations in

treated arm: 2.0 ±

0.58 vs. 4.3 ± 0.58 in

each control arm.

Mean time spent in

treated arm: 0.5 ±

0.16 min vs. 2.1 ±

0.36 min in each

control arm (P < 0.05).

[1]

Sitobion avenae

(Grain aphid)
Olfactometer bioassay

cis-Jasmone was

repellent to alatae

(winged) forms of the

grain aphid.

[4]

Myzus persicae

(Green peach aphid)
Olfactometer bioassay

Volatiles from cis-

jasmone treated

Arabidopsis thaliana

plants repelled the

generalist aphid M.

persicae. In contrast,

volatiles from

untreated plants were

attractive.

[5][6]

Aphis gossypii (Cotton

aphid)
Four-arm olfactometer

Volatiles from

untreated cotton

plants were attractive

(P<0.05), whereas

volatiles from cis-

jasmone-treated

plants were

significantly repellent

(P<0.05).

[7][8]
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Field and Settlement Assay Data
Beyond behavioral assays, the application of cis-jasmone has been shown to reduce aphid

populations and settling on plants in more complex environments.

Aphid Species Experimental Setup Key Findings Reference

Cereal Aphids

(predominantly

Metopolophium

dirhodum)

Field trials on winter

wheat

Aphid numbers were

consistently lower on

plots sprayed with cis-

jasmone. At the

population peak, the

mean number of

aphids on 60 tillers

was 41.01 on treated

plots versus 66.82 on

control plots (P <

0.05).

[1]

Sitobion avenae

(Grain aphid)
Field simulator studies

Significantly fewer

alate S. avenae

settled on cis-

jasmone-treated

wheat plants over a

24-hour period.

[4]

Myzus persicae

(Green peach aphid)

Settlement bioassay

on various Brassica

cultivars

cis-Jasmone treated

plants had

significantly lower

aphid settlement than

control plants. Across

all cultivars, mean

aphid settlement was

1.86 times lower on

treated plants.

[9]

Impact on Aphid Performance
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The effects of cis-jasmone extend beyond simple repellency, negatively impacting the life cycle

and population growth of aphids that do settle on treated plants.

Aphid Species Performance Metric Key Findings Reference

Macrosiphum

euphorbiae (Potato

aphid)

Neonate Production

Adult aphids produced

fewer neonates on

cis-jasmone-treated

potato plants

compared to

untreated plants.

[2]

Neonate Survival and

Weight

The survival and

weight of neonates

were significantly

lower on cis-jasmone-

treated plants.

[2]

Mean Relative Growth

Rate (MRGR)

A significant reduction

in the MRGR of

nymphs that fed on

treated plants was

observed.

[2]

Intrinsic Rate of

Population Increase

(r_m)

The intrinsic rate of

population increase

was significantly

reduced on treated

plants.

[2][10]

Sitobion avenae

(Grain aphid)

Intrinsic Rate of

Population Increase

(r_m)

The r_m of apterae

(wingless) aphids was

reduced on cis-

jasmone treated

wheat seedlings.

[4]

Comparison with Alternative Repellents
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Cis-jasmone is one of several plant-derived compounds known to repel aphids. Methyl

salicylate is another well-studied example.

Compound
Target Aphid
Species

Repellency
Comparison

Reference

cis-Jasmone Myzus persicae

Among several

induced volatile

compounds tested,

methyl isothiocyanate,

methyl salicylate, and

cis-jasmone were the

most repellent to

aphids.

[9]

Methyl Salicylate
Aphis fabae, Sitobion

avenae

Found to repel these

aphid species and

inhibit attraction to

their host plants.

[1]

Methyl Isothiocyanate Myzus persicae

Exhibited strong

repellency,

comparable to cis-

jasmone and methyl

salicylate.

[9]

Experimental Protocols
Four-Arm Olfactometer Bioassay
This method is used to assess the behavioral response of aphids to airborne volatiles.

Apparatus: A four-arm olfactometer consists of a central chamber from which four arms

extend. A controlled, purified airflow is passed through each arm.

Odor Source: The test substance (e.g., cis-jasmone dissolved in a solvent) is applied to a

filter paper and placed in one arm. The other three arms contain filter paper with the solvent
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only, serving as controls. Alternatively, air can be passed over treated and untreated plants

and into the arms of the olfactometer.

Procedure: A single aphid is released into the central chamber. The time the aphid spends in

each of the four arms and the number of entries into each arm are recorded over a set

period.

Data Analysis: Statistical tests (e.g., paired t-test or ANOVA) are used to determine if the

time spent in or the number of entries into the treated arm is significantly different from the

control arms. A significant preference for the control arms indicates repellency.

Plant Settlement Bioassay
This assay evaluates the effect of a treatment on the settling and colonization behavior of

aphids on a plant.

Plant Treatment: A set of plants is treated with an aqueous emulsion of cis-jasmone, while a

control group is treated with a blank formulation.

Aphid Introduction: After a set period (e.g., 24 hours), a known number of aphids are

released into an arena containing both a treated and a control plant.

Observation: After a defined period (e.g., 24 hours), the number of aphids settled on the

treated and control plants is counted.

Data Analysis: Statistical analysis (e.g., a generalized linear model) is used to determine if

there is a significant difference in the number of aphids settled on the treated versus the

control plants.

Signaling Pathways and Experimental Workflows
The repellent effect of cis-jasmone is often indirect, mediated by the induction of a defensive

response in the plant.
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Plant Treatment Behavioral Bioassay Data Collection & Analysis

Control Plant
(Blank Formulation) Four-Arm Olfactometer

Control Air

Settlement Choice Test
Test Plant

(cis-Jasmone Application)

Treated Air

Record Time Spent
& Entries

Count Settled Aphids

Statistical Analysis
(e.g., ANOVA, GLM)

Determine Repellency/
Deterrence

Click to download full resolution via product page

Experimental workflow for testing aphid repellency.

When applied to a plant, cis-jasmone can trigger a signaling cascade that leads to the

production of a blend of volatile organic compounds (VOCs). This response is biosynthetically

related to the jasmonic acid pathway but involves distinct signaling.
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(External Application)
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Simplified induced defense signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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